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Compound of Interest

Compound Name: Probenecid-d7

Cat. No.: B15560182

Get Quote

Probenecid-d7: A Technical Guide for
Researchers
For researchers, scientists, and drug development professionals, this in-depth guide provides

comprehensive information on Probenecid-d7, a deuterated analog of the well-known

uricosuric agent, Probenecid. This document details its suppliers, purchasing information, and

key experimental applications, including detailed protocols and visual workflows.

Probenecid-d7 serves as a valuable internal standard for mass spectrometry-based

quantification of Probenecid, ensuring accuracy and precision in pharmacokinetic and drug

metabolism studies. Its stable isotope label allows for clear differentiation from the unlabeled

endogenous or administered Probenecid.

Supplier and Purchasing Information
For researchers looking to procure Probenecid-d7, several reputable suppliers offer this

compound. The following table summarizes key purchasing information from various vendors.

Please note that pricing and availability are subject to change and should be confirmed directly

with the suppliers.
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Supplier
Catalog
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity
Available
Quantitie
s

Price
(USD)

BDG

Synthesis

130632-10,

130632-25,

130632-50

C13H12D7

NO4S
292.40 >98%

10mg,

25mg,

50mg

$1,180

(10mg),

$1,950

(25mg),

$2,950

(50mg)[1]

Simson

Pharma

Limited

P1600007
C13H12D7

NO4S
292.40

Not

specified
In stock

Price on

request[2]

Cerilliant

B130632-

10 /

B130632-

10MG

C13H12D7

NO4S
292.40

Not

specified

Not

specified
$1,180[3]

MedchemE

xpress

HY-

B0545S

C13H12D7

NO4S
292.40

Not

specified
In stock

Price on

request[4]

[5]

Clearsynth
Not

specified

Not

specified

Not

specified

Not

specified

Not

specified

Price on

request[6]

Mechanism of Action of Probenecid
Probenecid is primarily known for its role as a uricosuric agent, which facilitates the excretion of

uric acid from the body.[4] Its mechanism of action involves the inhibition of specific organic

anion transporters (OATs) in the kidneys.[4][7] This action is crucial for its therapeutic effects in

treating gout and hyperuricemia.[4]
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Probenecid's primary mechanism in the kidney.

Experimental Protocols
Probenecid and its deuterated form are utilized in various research applications. Below are

detailed methodologies for key experiments.

Organic Anion Transporter (OAT) Inhibition Assay
This assay is crucial for evaluating the potential of a compound to cause drug-drug interactions

by inhibiting OATs.[1]

1. Cell Culture and Transfection:

Cell Line: Human Embryonic Kidney (HEK) 293 cells are commonly used.

Culture Conditions: Maintain cells in Dulbecco's Modified Eagle's Medium (DMEM)

supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL

streptomycin at 37°C in a humidified atmosphere with 5% CO2.

Transfection: For transient expression, transfect cells with a plasmid vector containing the

cDNA of the human OAT1 or OAT3 gene using a suitable transfection reagent. For stable

expression, select cells using an appropriate antibiotic following transfection.[1]
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2. Uptake Inhibition Assay:

Pre-incubation: Wash the cell monolayer with pre-warmed Hanks' Balanced Salt Solution

(HBSS) and pre-incubate with HBSS for 10-15 minutes at 37°C.[1]

Inhibition Experiment: Remove the pre-incubation buffer and incubate the cells with a

solution containing a known OAT substrate (e.g., radiolabeled p-aminohippuric acid or

fluorescent 6-carboxyfluorescein) in the presence and absence of various concentrations of

the test compound (e.g., Probenecid).[1]

Incubation Time: Carry out the incubation for a short period (e.g., 1-5 minutes) at 37°C to

measure the initial uptake rate.[1]

3. Data Analysis:

Terminate the uptake by rapidly washing the cells with ice-cold HBSS.

Lyse the cells and measure the intracellular concentration of the substrate using a

scintillation counter (for radiolabeled substrates) or a fluorescence plate reader.

Calculate the IC50 value, which is the concentration of the test compound that inhibits 50%

of the substrate uptake.
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Workflow for an OAT inhibition assay.

LC-MS/MS Method for Quantification in Human Plasma
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Probenecid-d7 is an ideal internal standard for the quantification of Probenecid in biological

matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS). A published

method for the simultaneous quantification of nemonoxacin and Probenecid provides a relevant

protocol.[8]

1. Sample Preparation:

To 100 µL of plasma, add 25 µL of the internal standard working solution (Probenecid-d7 in

a suitable solvent) and 200 µL of acetonitrile.[8]

Vortex the mixture for 1 minute.

Centrifuge at 11,000 × g for 5 minutes.[8]

Transfer 100 µL of the supernatant to a new tube and evaporate to dryness under a stream

of nitrogen at 40°C.[8]

Reconstitute the residue in 150 µL of the mobile phase.[8]

Inject 20 µL of the resulting solution into the LC-MS/MS system.[8]

2. LC-MS/MS Conditions:

LC Column: A suitable C18 column.

Mobile Phase: A gradient of methanol and water with 0.1% formic acid.[5]

Flow Rate: 0.4 mL/min.[5]

Mass Spectrometry: A triple quadrupole mass spectrometer operating in multiple reaction

monitoring (MRM) mode.

Ionization: Electrospray ionization (ESI).
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Sample preparation for LC-MS/MS analysis.

Other Key Research Applications of Probenecid
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Beyond its use as an internal standard and an OAT inhibitor, Probenecid has been shown to

interact with other cellular targets, opening up new avenues for research.

Pannexin 1 Channel Inhibition: Probenecid is a potent inhibitor of pannexin 1 channels,

which are involved in ATP release and cellular communication.[2][3] This allows for the

discrimination between channels formed by connexins and pannexins.[2][3]

TRPV2 Agonism: Probenecid acts as a selective agonist of the Transient Receptor Potential

Vanilloid 2 (TRPV2) channel.[9][10] This property is being explored for its potential

therapeutic effects in various physiological and pathological processes.[9]

This technical guide provides a foundational understanding of Probenecid-d7 for researchers.

For specific applications and troubleshooting, consulting the primary literature and the

suppliers' technical documentation is highly recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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